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Abstract
10-Ethyldithranol, with the IUPAC name 1,8-dihydroxy-10-ethyl-9(10H)-anthracenone, is a

derivative of the topical antipsoriatic drug dithranol. Unlike its parent compound, 10-
Ethyldithranol has been shown to lack antipsoriatic activity. This is attributed to the stable

ethyl substituent at the 10-position, which hinders the necessary oxidation processes for

therapeutic effect. Notably, this structural modification also eliminates the common side effects

of dithranol, such as skin staining and irritation. This guide provides a summary of the known

chemical and physical properties of 10-Ethyldithranol, based on available scientific literature.

Due to the limited public availability of detailed experimental data for this specific analog, some

information is inferred from related compounds and general chemical principles.

Chemical Properties and Identification
10-Ethyldithranol is an alkylated derivative of dithranol, an anthrone compound. The core

structure is a tricyclic aromatic system with two hydroxyl groups and a ketone. The ethyl group

is attached at the C10 position.
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Property Value Source

IUPAC Name
1,8-dihydroxy-10-ethyl-9(10H)-

anthracenone
[1]

Synonyms 10-Ethyl-dithranol [1]

Molecular Formula C₁₆H₁₄O₃ Calculated

Molecular Weight 254.28 g/mol Calculated

CAS Number
Not found in searched

databases
N/A

Physical Properties
Detailed quantitative physical properties for 10-Ethyldithranol, such as melting point, boiling

point, and solubility, are not readily available in the public domain. The information below is

based on the parent compound, dithranol, and general properties of similar organic molecules.

Property Value Source

Physical State
Likely a solid at room

temperature
Inferred

Color
Likely a yellow or brownish

powder
Inferred from dithranol

Solubility

Expected to be soluble in

organic solvents like acetone,

chloroform, and DMSO;

sparingly soluble in water.

Inferred from dithranol

Biological Activity and Structure-Activity
Relationship (SAR)
Research on 10-mono-alkyldithranol derivatives has elucidated key aspects of their structure-

activity relationship. The substituent at the C10 position plays a crucial role in the biological

activity of dithranol analogs.
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Lack of Antipsoriatic Activity: 10-Ethyldithranol does not possess the antipsoriatic effects of

dithranol.[1] The ethyl group at the C10 position is relatively stable, which prevents the rapid

oxidation processes believed to be essential for the therapeutic action of dithranol.[1]

Reduced Side Effects: A significant advantage of 10-Ethyldithranol is the absence of skin

staining and irritation, which are common and problematic side effects of dithranol therapy.[1]

In Vitro Stability: The in vitro stability of 10-Ethyldithranol has been investigated, suggesting

that its chemical behavior has been studied under laboratory conditions.[1]

The logical relationship for the biological activity of dithranol derivatives at the C10 position can

be visualized as follows:
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Caption: Structure-activity relationship of Dithranol vs. 10-Ethyldithranol.

Experimental Protocols
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Detailed experimental protocols for the synthesis, purification, and analysis of 10-
Ethyldithranol are not available in the searched literature. However, a general workflow for the

characterization of a novel dithranol derivative can be proposed based on standard laboratory

practices.

Hypothetical Experimental Workflow for
Characterization

Structural Analysis Property Determination Functional Evaluation

Synthesis of 10-Ethyldithranol

Purification (e.g., Column Chromatography)

Structural Elucidation Purity Assessment (e.g., HPLC) Physicochemical Properties Biological Assays

NMR (¹H, ¹³C) Mass Spectrometry (MS) Infrared (IR) Spectroscopy Melting Point Solubility Studies Keratinocyte Proliferation Assay Skin Irritation/Staining Test In Vitro Stability Assay

Click to download full resolution via product page

Caption: Hypothetical workflow for the characterization of 10-Ethyldithranol.

Spectral Data
Specific spectral data (NMR, IR, Mass Spectrometry) for 10-Ethyldithranol are not available in

the public domain.

Conclusion
10-Ethyldithranol is a structurally interesting derivative of dithranol that, while inactive as an

antipsoriatic agent, provides valuable insights into the structure-activity relationship of
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anthrones. Its lack of skin staining and irritation makes the C10-alkylation a noteworthy strategy

for mitigating the adverse effects of dithranol. Further research and publication of the detailed

chemical, physical, and pharmacological properties of 10-Ethyldithranol would be beneficial

for the scientific community, particularly for those involved in the design of novel dermatological

therapies. The information presented in this guide is based on the limited available literature

and will be updated as more data becomes accessible.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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